2-(4-iodo-5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-amine

• Molecular Formula: C11H13IN4
• Molecular Weight: 328.15 g/mol
• IUPAC Name: 2-(4-iodo-5-methyl-3-pyridin-4-ylpyrazol-1-yl)ethanamine
• InChI: InChI=1S/C11H13IN4/c1-8-10(12)11(15-16(8)7-4-13)9-2-5-14-6-3-9/h2-3,5-6H,4,7,13H2,1H3
• InChI Key: UTNXHHDERMBDIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCN)C2=CC=NC=C2)I

Description

This compound features a pyrazole core substituted at positions 3, 4, and 5 with pyridin-4-yl, iodo, and methyl groups, respectively. A primary amine (-NH₂) is attached via an ethyl chain at position 1 of the pyrazole.

Biological Activity

The compound 2-(4-iodo-5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-amine is a pyrazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Molecular Formula : C11H10IN3
Molecular Weight : 343.12 g/mol
IUPAC Name : 2-(4-iodo-5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-amine
Structural Characteristics : The compound features a pyrazole ring substituted with iodine and a pyridine moiety, which are critical for its biological activity.

The biological activity of 2-(4-iodo-5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-amine is believed to be mediated through interactions with specific enzymes and receptors. The presence of the iodine atom enhances its reactivity, potentially influencing enzyme modulation and receptor interactions that are crucial for therapeutic applications.

Pharmacological Properties

Research has indicated that pyrazole derivatives exhibit a range of pharmacological activities, including:

• Antitumor Activity : Pyrazole derivatives have shown significant inhibitory effects against various cancer-related targets such as BRAF(V600E), EGFR, and Aurora-A kinase . This suggests that 2-(4-iodo-5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-amine may possess similar anticancer properties.
• Anti-inflammatory Effects : The compound may also exhibit anti-inflammatory activity, which is common among pyrazole derivatives. This has been demonstrated in various studies where related compounds reduced inflammation markers in vitro .

Case Studies and Research Findings

Several studies have focused on the biological activity of pyrazole derivatives similar to 2-(4-iodo-5-methyl-3-(pyridin-4-y)-1H-pyrazol). Here are notable findings:

• Antitumor Synergy with Doxorubicin : A study explored the synergistic effects of pyrazole derivatives with doxorubicin in breast cancer cell lines (MCF-7 and MDA-MB-231). The results indicated enhanced cytotoxicity when combined with doxorubicin, suggesting potential for improved therapeutic strategies .
• Antibacterial and Antioxidant Activity : Research has shown that certain pyrazole derivatives possess antioxidant properties and can inhibit bacterial growth. These findings support the exploration of 2-(4-iodo-5-methyl-3-(pyridin-4-y)-1H-pyrazol) for potential use in treating infections or oxidative stress-related conditions .

Comparison with Similar Compounds

Compound	Molecular Formula	Biological Activity
2-(4-chloro...	C11H10ClN3	Antitumor, Anti-inflammatory
2-(4-bromo...	C11H10BrN3	Antimicrobial, Antioxidant
2-(4-fluoro...	C11H10FN3	Anticancer, Enzyme modulation

The unique iodine substitution in 2-(4-iodo...) may enhance its biological activity compared to its chloro, bromo, or fluoro analogs, potentially offering superior efficacy in therapeutic applications.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties of Analogues

Compound Name	Molecular Formula	Substituents (Pyrazole Positions)	Molecular Weight (g/mol)	Key Features
Target Compound : 2-(4-Iodo-5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-amine	C₁₁H₁₄IN₄	3: Pyridin-4-yl; 4: Iodo; 5: Methyl	~328.16 (estimated)	Iodo substituent enhances halogen bonding; pyridine improves solubility
2-(5-Methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-amine	C₁₁H₁₄N₄	3: Pyridin-4-yl; 5: Methyl	202.26	Lacks iodine; lower molecular weight; potential for reduced steric hindrance
2-[4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine	C₇H₄ClF₃N₂	4: Chloro; 3: Trifluoromethyl	228.57	Chloro and CF₃ groups increase lipophilicity; distinct electronic profile
5-(3,4-Dimethoxyphenyl)-1-methyl-1H-pyrazol-4-amine	C₁₂H₁₅N₃O₂	4: Dimethoxyphenyl; 1: Methyl	233.27	Bulky aryl group; methoxy substituents enhance π-π interactions
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	C₁₂H₁₅N₄	3: Pyridin-3-yl; 4: Methyl	215.28	Pyridin-3-yl alters binding orientation; cyclopropylamine enhances conformational rigidity
2-(1H-Imidazol-4-yl)-1-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine	C₁₂H₁₂N₆O	Oxadiazole and imidazole heterocycles	256.27	Oxadiazole improves metabolic stability; imidazole enables hydrogen bonding

Structural Modifications and Implications

Halogen Substitution: The iodo group in the target compound (vs. chloro in C₇H₄ClF₃N₂) increases polarizability, enhancing halogen bonding with biomolecular targets. However, it also raises molecular weight and may reduce solubility compared to non-halogenated analogues like C₁₁H₁₄N₄ .

Pyridine Orientation :

• Pyridin-4-yl (target) vs. pyridin-3-yl (C₁₂H₁₅N₄): The 4-position allows linear stacking with aromatic residues, while the 3-position may disrupt planar interactions due to steric clashes .

Heterocycle Variations :

• Oxadiazole (C₁₂H₁₂N₆O) replaces pyrazole in some analogues, improving metabolic stability but reducing hydrogen-bonding capacity compared to the primary amine in the target compound .